(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
Brand Name:
Vulcanchem
CAS No.:
125850-33-1
VCID:
VC0143969
InChI:
InChI=1S/C29H54N4O9/c1-6-7-8-9-10-11-12-13-20(34)17-25(36)32-22(18-24(31)35)28(40)33(27(39)21(30)14-15-26(37)38)23(16-19(2)3)29(41-4)42-5/h19-23,29,34H,6-18,30H2,1-5H3,(H2,31,35)(H,32,36)(H,37,38)/t20?,21-,22-,23?/m0/s1
SMILES:
CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O
Molecular Formula:
C29H54N4O9
Molecular Weight:
602.8 g/mol
(4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid
CAS No.: 125850-33-1
Main Products
VCID: VC0143969
Molecular Formula: C29H54N4O9
Molecular Weight: 602.8 g/mol
CAS No. | 125850-33-1 |
---|---|
Product Name | (4S)-4-Amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid |
Molecular Formula | C29H54N4O9 |
Molecular Weight | 602.8 g/mol |
IUPAC Name | (4S)-4-amino-5-[[(2S)-4-amino-2-(3-hydroxydodecanoylamino)-4-oxobutanoyl]-(1,1-dimethoxy-4-methylpentan-2-yl)amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C29H54N4O9/c1-6-7-8-9-10-11-12-13-20(34)17-25(36)32-22(18-24(31)35)28(40)33(27(39)21(30)14-15-26(37)38)23(16-19(2)3)29(41-4)42-5/h19-23,29,34H,6-18,30H2,1-5H3,(H2,31,35)(H,32,36)(H,37,38)/t20?,21-,22-,23?/m0/s1 |
Standard InChIKey | ZXEXGZAWWUUYRF-NULCOVKLSA-N |
Isomeric SMILES | CCCCCCCCCC(CC(=O)N[C@@H](CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)[C@H](CCC(=O)O)N)O |
SMILES | CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O |
Canonical SMILES | CCCCCCCCCC(CC(=O)NC(CC(=O)N)C(=O)N(C(CC(C)C)C(OC)OC)C(=O)C(CCC(=O)O)N)O |
Synonyms | L-Glutamamide, N(sup 2)-(3-hydroxy-1-oxododecyl)-L-asparaginyl-N(sup 1 )-(1-(dimethoxymethyl)-3-methylbutyl)- |
PubChem Compound | 3079501 |
Last Modified | Nov 11 2021 |
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